Cas no 2088570-73-2 (5,7-dibromo-2,3-dihydro-1H-inden-4-ol)

• Product Name: 5,7-dibromo-2,3-dihydro-1H-inden-4-ol
• CAS No: 2088570-73-2
• MF: C₉H₈Br₂O
• MW: 291.967221260071
• CID: 4636127
• Update Time: 2025-06-10

5,7-dibromo-2,3-dihydro-1H-inden-4-ol Chemical and Physical Properties

Names and Identifiers

• 5,7-dibromo-2,3-dihydro-1H-inden-4-ol

• Inchi： 1S/C9H8Br2O/c10-7-4-8(11)9(12)6-3-1-2-5(6)7/h4,12H,1-3H2
• InChI Key： PSRWWCYJKAIYGM-UHFFFAOYSA-N
• SMILES： C1C2=C(C(O)=C(Br)C=C2Br)CC1

Additional information on 5,7-dibromo-2,3-dihydro-1H-inden-4-ol

Introduction to 5,7-dibromo-2,3-dihydro-1H-inden-4-ol (CAS No. 2088570-73-2)

5,7-dibromo-2,3-dihydro-1H-inden-4-ol, with the CAS number 2088570-73-2, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of indanols, which are known for their diverse biological activities and structural versatility.

The chemical structure of 5,7-dibromo-2,3-dihydro-1H-inden-4-ol features a dibrominated indane core with a hydroxyl group at the 4-position. The presence of bromine atoms at the 5 and 7 positions imparts specific electronic and steric properties to the molecule, making it a valuable candidate for various chemical and biological studies. The hydroxyl group further enhances its reactivity and solubility, which are crucial for its potential applications in drug development and other advanced materials.

In the realm of pharmaceutical research, 5,7-dibromo-2,3-dihydro-1H-inden-4-ol has been investigated for its potential as a lead compound in the development of new therapeutic agents. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5,7-dibromo-2,3-dihydro-1H-inden-4-ol effectively inhibited the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival.

Beyond its pharmaceutical applications, 5,7-dibromo-2,3-dihydro-1H-inden-4-ol has also shown potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Research conducted at the University of California, Berkeley, explored the use of this compound as a building block for organic semiconductors. The results indicated that 5,7-dibromo-2,3-dihydro-1H-inden-4-ol-based materials exhibited high charge carrier mobility and excellent stability under various environmental conditions.

The synthesis of 5,7-dibromo-2,3-dihydro-1H-inden-4-ol involves several well-established chemical reactions. One common approach is the bromination of an indanone derivative followed by reduction to form the hydroxyl group. This synthetic route allows for precise control over the functional groups and can be readily adapted to produce derivatives with varying substituents. The ability to modify the structure of 5,7-dibromo-2,3-dihydro-1H-inden-4-ol opens up numerous possibilities for optimizing its properties for specific applications.

In terms of safety and handling, it is important to note that while 5,7-dibromo-2,3-dihydro-1H-inden-4-ol is not classified as a hazardous material or controlled substance, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to minimize exposure risks. Additionally, appropriate storage conditions should be maintained to ensure the stability and integrity of the compound.

The future prospects for 5,7-dibromo-2,3-dihydro-1H-inden-4-ol are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for various applications. Collaborative efforts between chemists, biologists, and materials scientists are expected to drive innovation and lead to new breakthroughs in fields such as drug discovery and advanced materials development.

In conclusion, 5,7-dibromo-2,3-dihydro-1H-inden-4-ol (CAS No. 2088570-73-2) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and versatile properties make it an exciting subject of ongoing research and development. As new findings continue to emerge, this compound is poised to play a crucial role in advancing our understanding of complex biological systems and developing innovative solutions for real-world challenges.